Cas no 1797102-23-8 (3-Bromopyridazine-3-carbaldehyde)

• Product Name: 3-Bromopyridazine-3-carbaldehyde
• CAS No: 1797102-23-8
• MF: C₅H₃BrN₂O
• MW: 186.994119882584
• CID: 4552650
• Update Time: 2025-07-22

3-Bromopyridazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromopyridazine-3-carbaldehyde

• Inchi： 1S/C5H3BrN2O/c6-5-4(3-9)1-2-7-8-5/h1-3H
• InChI Key： JKMXDDYFZRTRIF-UHFFFAOYSA-N
• SMILES： c1cc(C=O)c(Br)nn1

Additional information on 3-Bromopyridazine-3-carbaldehyde

Comprehensive Guide to 3-Bromopyridazine-3-carbaldehyde (CAS No. 1797102-23-8): Properties, Applications, and Market Trends

3-Bromopyridazine-3-carbaldehyde (CAS No. 1797102-23-8) is a high-value heterocyclic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This brominated pyridazine derivative features a reactive aldehyde group, making it a versatile building block for synthesizing complex molecules. With the growing demand for pyridazine-based intermediates in drug discovery, this compound has gained significant attention from researchers and manufacturers alike.

The molecular structure of 3-Bromopyridazine-3-carbaldehyde combines a pyridazine ring with both bromine and formyl functional groups, enabling diverse chemical transformations. Its CAS registry number (1797102-23-8) serves as a unique identifier in global chemical databases, facilitating precise tracking in supply chains. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with current pharmaceutical trends targeting resistant pathogens and cancer therapies.

From a synthetic chemistry perspective, 3-Bromopyridazine-3-carbaldehyde demonstrates remarkable reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig animations. These properties make it invaluable for constructing nitrogen-rich heterocycles, a class of compounds increasingly important in medicinal chemistry. The compound's aldehyde functionality also allows for condensation reactions, enabling the formation of Schiff bases and other pharmacophores.

Market analysis reveals growing interest in pyridazine derivatives like 3-Bromopyridazine-3-carbaldehyde, driven by their applications in bioconjugation and proteolysis-targeting chimera (PROTAC) development. These cutting-edge technologies represent some of the most searched topics in contemporary drug discovery forums. Furthermore, the compound's role in designing fluorescent probes for biochemical assays addresses the rising demand for diagnostic tools in precision medicine.

Quality control standards for 1797102-23-8 emphasize high purity (>98%) and strict control of residual solvents, as required by Good Manufacturing Practice (GMP) guidelines. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency, a critical factor for researchers investigating structure-activity relationships (SAR) in lead optimization. Storage recommendations typically suggest inert atmospheres at low temperatures to preserve the aldehyde group's reactivity.

Environmental and safety assessments of 3-Bromopyridazine-3-carbaldehyde follow REACH and OSHA standards, with particular attention to proper handling procedures. While not classified as hazardous under current regulations, appropriate laboratory precautions are recommended when working with this brominated compound. These considerations align with the pharmaceutical industry's increasing focus on green chemistry principles and sustainable synthesis routes.

The global market for pyridazine-based building blocks is projected to expand significantly, with 3-Bromopyridazine-3-carbaldehyde positioned as a key intermediate. Patent analyses show growing innovation around this scaffold, particularly in small molecule therapeutics for neurological disorders and metabolic diseases. These applications correspond with frequently searched health topics in scientific databases and public forums.

Future research directions may explore the compound's potential in covalent inhibitor design and metal-organic framework (MOF) construction, two rapidly developing areas in chemical research. The unique electronic properties of the pyridazine ring system could enable novel applications in electronic materials and catalysis, further diversifying the utility of 1797102-23-8 beyond traditional pharmaceutical uses.

For synthetic chemists and purchasing managers, understanding the supply chain dynamics of 3-Bromopyridazine-3-carbaldehyde is crucial. Market intelligence suggests increasing regional production capabilities in North America and Asia-Pacific, with emphasis on custom synthesis services and contract research organization (CRO) partnerships. These developments address the pharmaceutical industry's need for reliable access to specialized intermediates.

In conclusion, 3-Bromopyridazine-3-carbaldehyde (CAS No. 1797102-23-8) represents a strategically important compound at the intersection of multiple research fields. Its unique combination of bromine substitution and aldehyde functionality on a pyridazine scaffold enables diverse synthetic applications, particularly in life sciences. As research continues to uncover new applications for nitrogen-containing heterocycles, this compound will likely maintain its relevance in cutting-edge chemical innovation.